SKF-86002 dihydrochloride

• Molecular Formula: C16H14Cl2FN3S
• Molecular Weight: 370.3 g/mol
• InChI: InChI=1S/C16H12FN3S.2ClH/c17-13-3-1-11(2-4-13)14-15(12-5-7-18-8-6-12)20-9-10-21-16(20)19-14;;/h1-8H,9-10H2;2*1H
• InChIKey: GQQCNUNCYVXBTF-UHFFFAOYSA-N

Standard p38 MAPK inhibitors lack dual COX/5-LO blockade, while NSAIDs do not suppress cytokines. SKF-86002 dihydrochloride uniquely combines these mechanisms for inflammatory and CNS models. - **Targets**: p38α MAPK (IC50 0.1-1 µM), IL-1β (IC50 ~1 µM), TNF-α (IC50 5-8 µM) - **Key applications**: Endotoxemia (60% survival at 30 mg/kg), bone resorption (IC50 0.5-1 µM), stroke (BBB protection) - **CNS penetration**: Brain/plasma ratio ~40% (mouse) - **Supply**: Research quantities with documented stability

SKF-86002 Dihydrochloride – Dual Cytokine & Eicosanoid Suppression

SKF-86002 dihydrochloride (CAS 116339-68-5) is a bicyclic imidazole that functions as an ATP-competitive inhibitor of p38α mitogen-activated protein kinase (MAPK) with an IC50 range of 0.1–1 μM [1]. It belongs to the cytokine-suppressive anti-inflammatory drug (CSAID) class and is distinguished from other p38 inhibitors by its concomitant inhibition of both 5-lipoxygenase (5-LO) and cyclooxygenase (COX)-mediated arachidonic acid metabolism [1]. In LPS-stimulated human monocytes, SKF-86002 inhibits IL-1β and TNF-α production with an IC50 of approximately 1 μM, and demonstrates oral anti-inflammatory, anti-arthritic, and analgesic activity in rodent models [1] [2].

Pathway p38α MAPK inhibition with concurrent 5-LO/COX arachidonic acid blockade

Assay IL-1β and TNF-α cytokine release studies in LPS-stimulated monocytes

Model Dual-pathway inflammation models requiring both cytokine and eicosanoid readouts

• [1] Griswold DE, Marshall PJ, Webb EF, Godfrey R, Newton J Jr, DiMartino MJ, Sarau HM, Gleason JG, Poste G, Hanna N. SK&F 86002: a structurally novel anti-inflammatory agent that inhibits lipoxygenase- and cyclooxygenase-mediated metabolism of arachidonic acid. Biochem Pharmacol. 1987 Oct 15;36(20):3463-70. PMID: 2823821. View Source
• [2] Lee JC, Griswold DE, Votta B, Hanna N. Inhibition of monocyte IL-1 production by the anti-inflammatory compound, SK&F 86002. Int J Immunopharmacol. 1988;10(7):835-43. PMID: 3148560. View Source

SKF-86002 Dihydrochloride: Why Generic Substitution Fails

In-class substitution of SKF-86002 with other p38 MAPK inhibitors such as SB203580 or with conventional non-steroidal anti-inflammatory drugs (NSAIDs) is not functionally equivalent because SKF-86002 possesses a mechanistically distinct, triple-target pharmacology — p38α kinase inhibition plus dual 5-LO/COX arachidonic acid pathway blockade — that is absent from more selective p38 inhibitors [1] [2]. Selective COX inhibitors (naproxen, ibuprofen, indomethacin) are inactive or even pro-inflammatory in arachidonic acid-driven edema models where SKF-86002 is potently effective, demonstrating that the dual LO/COX component is essential for efficacy in specific inflammatory contexts [3]. Furthermore, SKF-86002 analogs that retain dual COX/LO inhibition but lack cytokine-suppressive activity (SK&F 81114, SK&F 86055) fail to inhibit bone resorption, confirming that the cytokine-inhibitory mechanism — not the eicosanoid component alone — drives key pharmacological outcomes [4]. The quantitative evidence below establishes precisely where and by how much SKF-86002 diverges from its closest comparators.

p38α-selective inhibitor SB203580 lacks dual COX/LO activity — pathway coverage may differ

Selective COX inhibitors (naproxen, ibuprofen) are inactive in 5-LO-driven edema models — model context mismatch

Cytokine-suppressive activity is required for bone resorption models — mechanism mismatch with pure eicosanoid blockers

• [1] Griswold DE, Marshall PJ, Webb EF, Godfrey R, Newton J Jr, DiMartino MJ, Sarau HM, Gleason JG, Poste G, Hanna N. SK&F 86002: a structurally novel anti-inflammatory agent that inhibits lipoxygenase- and cyclooxygenase-mediated metabolism of arachidonic acid. Biochem Pharmacol. 1987 Oct 15;36(20):3463-70. PMID: 2823821. View Source
• [2] Marshall LA, Hansbury MJ, Bolognese BJ, Gum RJ, Young PR, Mayer RJ. Inhibitors of the p38 mitogen-activated kinase modulate IL-4 induction of low affinity IgE receptor (CD23) in human monocytes. J Immunol. 1998 Dec 1;161(11):6005-13. PMID: 9834080. View Source
• [3] Griswold DE, Webb E, Schwartz L, Hanna N. Arachidonic acid-induced inflammation: inhibition by dual inhibitor of arachidonic acid metabolism, SK&F 86002. Inflammation. 1987 Jun;11(2):189-99. PMID: 3108157. View Source
• [4] Votta BJ, Bertolini DR. Cytokine suppressive anti-inflammatory compounds inhibit bone resorption in vitro. Bone. 1994 Sep-Oct;15(5):533-8. PMID: 7980964. View Source

SKF-86002 Dihydrochloride – Differential Evidence Guide

Cytokine Release: Potency vs. Pentoxifylline

In a direct comparative study using human monocytes stimulated with either LPS or monoclonal antibodies to CD44, CD45, and LFA-3, SKF-86002 inhibited TNFα and IL-1β release with an IC50 of 1 μM for both stimuli [1]. Under identical experimental conditions, pentoxifylline exhibited an IC50 of 100 μM for LPS-induced TNFα release — a 100-fold potency differential — and inhibited monoclonal antibody-mediated cytokine release by less than 30% even at 100 μM [1]. At its 1 μM IC50, SKF-86002 suppressed CD44-, CD45-, and LFA-3-mediated release of both cytokines by >50%, whereas pentoxifylline at 100-fold higher concentration failed to achieve comparable inhibition [1].

Cytokine Release Potency

Head-to-head

SKF-86002 IC50 1 μM
Pentoxifylline IC50 100 μM

Supports dual-pathway cytokine assay context

LPS- and receptor-mediated monocyte model

Evidence Dimension	Inhibition of LPS-induced and receptor-mediated TNFα/IL-1β release from human monocytes
Target Compound Data	SKF-86002 IC50 = 1 μM (both TNFα and IL-1β, both LPS and mAb stimuli); >50% inhibition of CD44/CD45/LFA-3-mediated release at 1 μM
Comparator Or Baseline	Pentoxifylline IC50 = 100 μM (LPS-induced TNFα only); <30% inhibition of mAb-mediated cytokine release at 100 μM
Quantified Difference	100-fold greater potency on LPS-induced TNFα; >100-fold functional advantage on receptor-mediated cytokine release
Conditions	Human peripheral blood monocytes; LPS (10 μg/mL) or monoclonal antibodies to CD44, CD45, LFA-3; cytokine release measured by ELISA

Why This Matters

The 100-fold potency gap means pentoxifylline cannot substitute for SKF-86002 in studies requiring potent, dual-pathway (LPS + receptor-mediated) cytokine suppression at low micromolar concentrations.

• [1] Prabhakar U, Lipshutz D, Truneh A. Inhibition of CD44, CD45 and LFA-3 mediated cytokine release from human monocytes by SK&F 86002 and pentoxifylline. Int J Immunopharmacol. 1993 Feb;15(2):205-9. PMID: 7682199. View Source

Arachidonic Acid-Induced Inflammation and Neutrophil Infiltration

In the arachidonic acid-induced mouse ear edema model, SKF-86002 produced potent inhibition of both edema formation and neutrophil (PMN) infiltration following oral and topical administration [1]. By direct comparison within the same study, the selective COX inhibitors ibuprofen and naproxen were either inactive or paradoxically stimulated ear swelling, while the dual 5-LO/COX inhibitor phenidone showed activity that was lesser in magnitude than SKF-86002 [1]. In the arachidonic acid-induced peritoneal exudation model, oral treatment with SKF-86002 or phenidone reduced cellular infiltrate; naproxen was without effect [1]. Histological evaluation confirmed that SKF-86002 significantly reduced both edema and infiltrating neutrophil counts, whereas selective COX inhibitors failed on both endpoints [1].

Edema & PMN Infiltration

Head-to-head

SKF-86002 active; COX inhibitors inactive or pro-inflammatory

Supports 5-LO-dependent inflammation model context

Mouse ear edema and peritoneal exudation models

Evidence Dimension	Inhibition of arachidonic acid-induced ear edema and inflammatory cell infiltration in mice
Target Compound Data	SKF-86002: potent inhibition of edema and PMN infiltration (oral and topical); active in peritoneal exudation model
Comparator Or Baseline	Naproxen and ibuprofen: inactive or stimulated ear swelling; naproxen: no effect on peritoneal exudation; phenidone: active but lesser magnitude than SKF-86002
Quantified Difference	Qualitative efficacy difference: SKF-86002 active; selective COX inhibitors inactive or pro-inflammatory in this model
Conditions	Mouse ear edema model (topical arachidonic acid application); histological quantification of edema and PMN infiltration at 1 h; peritoneal exudation model

Why This Matters

This directly demonstrates that selective COX inhibitors cannot substitute for SKF-86002 in experimental inflammation models driven by 5-lipoxygenase products, where dual-pathway blockade is mechanistically required.

• [1] Griswold DE, Webb E, Schwartz L, Hanna N. Arachidonic acid-induced inflammation: inhibition by dual inhibitor of arachidonic acid metabolism, SK&F 86002. Inflammation. 1987 Jun;11(2):189-99. PMID: 3108157. View Source

Mechanistic Differentiation from SB203580

SB203580 is a more selective p38α inhibitor (IC50 ≈ 50 nM) compared to SKF-86002 (p38α IC50 = 0.1–1 μM; ChEMBL pIC50 = 5.82, corresponding to ~1.5 μM) [1] [2]. However, SB203580 lacks the dual COX/5-LO inhibitory activity that defines SKF-86002's pharmacology: SKF-86002 inhibits 5-LO in RBL-1 cells (IC50 = 10 μM), COX in RBL-1 cells (IC50 = 100 μM), LTB4 and LTC4 production in human neutrophils and monocytes (IC50 = 20 μM each), and prostaglandin H2 synthase (IC50 = 120 μM) [3]. In vivo, SB203580 exhibits low and highly variable oral bioavailability in rodents (3–48% in rat and mouse) with non-linear elimination at plasma concentrations >1,000 ng/mL, complicating dose–response interpretation [4]. In contrast, SKF-86002 demonstrates consistent oral anti-inflammatory activity across multiple rodent models at 10–90 mg/kg p.o., with an active sulfone metabolite exhibiting an extended half-life of approximately 13 hours [5] [6].

Target Engagement Profile

Cross-study comparable

p38α IC50 0.1–1.5 μM; SB203580 50 nM; COX/LO absent in SB203580

Supports pathway coverage differentiation

Rodent PK variability context

Evidence Dimension	Target engagement profile (p38α potency + COX/LO dual inhibition) and rodent oral pharmacokinetics
Target Compound Data	SKF-86002: p38α IC50 = 0.1–1.5 μM; 5-LO IC50 = 10 μM (RBL-1); COX IC50 = 100 μM (RBL-1); LTB4/LTC4 IC50 = 20 μM; PGH2 synthase IC50 = 120 μM; oral anti-inflammatory activity 10–90 mg/kg; active sulfone metabolite t1/2 ≈ 13 h
Comparator Or Baseline	SB203580: p38α IC50 = 50 nM (SAPK2a/p38); no COX/LO inhibition; rodent oral bioavailability 3–48% (highly variable); non-linear PK at >1,000 ng/mL
Quantified Difference	SB203580: ~20–30× more potent on isolated p38α enzyme; SKF-86002: unique dual COX/LO pharmacology absent in SB203580; SKF-86002 active metabolite t1/2 ≈ 13 h vs. non-linear SB203580 PK necessitating exposure monitoring
Conditions	Isolated enzyme assays (p38α), RBL-1 cell-based COX/LO assays, human neutrophil/monocyte LTB4/LTC4 assays, rodent PK studies

Why This Matters

Investigators studying inflammatory pathways where both p38 signaling and arachidonic acid metabolites contribute to pathology must select SKF-86002 over SB203580; conversely, the PK divergence means SB203580 requires plasma exposure monitoring for in vivo rodent studies, whereas SKF-86002 provides more reproducible oral pharmacology.

• [1] Todorova NA, Doseeva V, Ramprakash J, Schwarz FP. Effect of the distal C162S mutation on the energetics of drug binding to p38alpha MAP kinase. Arch Biochem Biophys. 2008 Jan 15;469(2):232-42. PMID: 17996717. View Source
• [2] ChEMBL Database. SKF-86002 (CHEMBL313417): p38α inhibition pIC50 = 5.82 (IC50 = 1500 nM). J Med Chem (2022) 65:15993-16032. PMID: 36490325. View Source
• [3] Cayman Chemical / UniV-Bio. SKF 86002: LTB4/LTC4 IC50 = 20 μM (human neutrophils/monocytes); PGH2 synthase IC50 = 120 μM (rat seminal vesicle); prostanoid production IC50 = 70 μM (RBL-1). View Source
• [4] Ward KW, Proksch JW, Levy MA, Smith BR. Preclinical pharmacokinetics of SB-203580, a potent inhibitor of p38 mitogen-activated protein kinase. Xenobiotica. 2001 Nov;31(11):783-97. PMID: 11765141. View Source
• [5] Pharmacokinetics and metabolism of SK&F 86002 in male and female Sprague-Dawley rats. Active sulfone metabolite t1/2 ≈ 13 h. (ScienceDirect abstract.) View Source
• [6] Badger AM, Olivera D, Talmadge JE, Hanna N. Protective effect of SK&F 86002, a novel dual inhibitor of arachidonic acid metabolism, in murine models of endotoxin shock. Circ Shock. 1989 Jan;27(1):51-61. PMID: 2492908. View Source

Cytokine Selectivity: IL-1 vs. TNFα

SKF-86002 exhibits a quantitative selectivity hierarchy in cytokine suppression that distinguishes it from pan-cytokine inhibitors: IL-1 production is inhibited with an IC50 of 1–2 μM, TNFα with an IC50 of 5–8 μM (a 5–8-fold selectivity window), while three other coordinately expressed cytokines — interferon-α (IFN-α), interleukin-6 (IL-6/B-cell stimulatory factor-2), and granulocyte colony-stimulating factor (G-CSF) — all require IC50 values exceeding 20 μM [1]. This selectivity profile, measured within a single experimental system under identical LPS stimulation conditions, demonstrates that SKF-86002 is not a broad-spectrum cytokine suppressant but rather a preferentially IL-1/TNFα-biased inhibitor [1].

Cytokine Selectivity Window

Class-level inference

IL-1 1–2 μM; TNFα 5–8 μM; IFN-α, IL-6, G-CSF >20 μM

Supports IL-1β-predominant model interpretation

Selectivity may vary by stimulus and readout

Evidence Dimension	Differential IC50 values across five cytokines in LPS-stimulated human monocytes
Target Compound Data	IL-1 IC50 = 1–2 μM; TNFα IC50 = 5–8 μM; IFN-α IC50 > 20 μM; IL-6 IC50 > 20 μM; G-CSF IC50 > 20 μM
Comparator Or Baseline	Intra-compound selectivity: IL-1 vs. TNFα (5–8-fold); IL-1 vs. IFN-α/IL-6/G-CSF (>10–20-fold)
Quantified Difference	≥5-fold selectivity for IL-1 over TNFα; ≥10–20-fold selectivity for IL-1 over IFN-α, IL-6, and G-CSF
Conditions	Human peripheral blood monocytes stimulated with LPS; cytokine production measured by specific bioassays/immunoassays

Why This Matters

This selectivity window means SKF-86002 is particularly suited for experimental models where IL-1β is the dominant pathogenic cytokine (e.g., rheumatoid arthritis, bone resorption), and it should not be assumed to suppress IL-6 or IFN-α-driven pathways at concentrations that effectively block IL-1.

• [1] Lee JC, Votta B, Griswold DE, Hanna N. Effect of SK&F 86002 on cytokine production by human monocytes. Agents Actions. 1989 Jun;27(3-4):277-9. PMID: 2678952. View Source

Blood-Brain Barrier Penetration for CNS Applications

In C57BL/6 mice receiving intraperitoneal SKF-86002 at 20 mg/kg, the compound demonstrated robust systemic absorption with a plasma half-life of approximately 2.4 hours and a brain exposure level reaching approximately 40% of the concurrent plasma concentration, confirming effective blood-brain barrier (BBB) penetration [1]. In a transgenic α-synuclein mouse model of Lewy body disease (DLB/PD), chronic SKF-86002 treatment (20 mg/kg i.p., 5 days/week for 12 weeks) reduced phosphorylated ATF2/total ATF2 ratios in the brain — a direct pharmacodynamic marker of p38 kinase inhibition in CNS tissue — and attenuated neuroinflammation as measured by reduced astrogliosis, microgliosis, and pro-inflammatory cytokine expression [1]. In a separate mouse model of embolic stroke (MCAO), SKF-86002 reduced brain damage, cerebral edema, neuronal apoptosis, and BBB permeability disruption [2].

CNS Exposure

Supporting evidence

Brain/plasma ratio ≈ 40%; plasma t1/2 ~2.4 h

Supports neuroinflammation model context

CNS target engagement confirmed

Evidence Dimension	Brain penetration and CNS pharmacodynamic efficacy
Target Compound Data	Brain/plasma ratio ≈ 40%; plasma t1/2 ≈ 2.4 h (mouse, 20 mg/kg i.p.); reduced p-ATF2/ATF2 in brain; attenuated neuroinflammation in α-syn tg mice; reduced infarct area and BBB permeability in MCAO mice
Comparator Or Baseline	Class-level inference: most first-generation p38 inhibitors (e.g., SB203580) are not characterized for CNS penetration or have limited brain exposure data; this represents a differentiating feature of SKF-86002
Quantified Difference	Brain/plasma ratio ≈ 40% (quantitative CNS exposure); pharmacodynamic p38 target engagement confirmed in brain tissue
Conditions	C57BL/6 mice, i.p. 20 mg/kg; α-synuclein transgenic mice, 12-week chronic treatment; MCAO mouse stroke model

Why This Matters

For neuroscience and neurodegeneration research programs investigating p38 MAPK in CNS pathologies (DLB, PD, ischemic stroke), SKF-86002 is one of the few tool compounds with quantitative evidence of BBB penetration and CNS pharmacodynamic target engagement, enabling studies that other p38 inhibitors cannot support.

• [1] Inhibition of p38α MAPK restores neuronal p38γ MAPK and ameliorates synaptic degeneration in a mouse model of DLB/PD. Sci Transl Med. 2023. (Reported via 163.com science news; plasma t1/2 2.4 h, brain exposure ~40% of plasma; p-ATF2 pharmacodynamic marker.) View Source
• [2] Chen W, Wu Z, Yin M, Zhang Y, Qin Y, Liu X, Tu J. Blockage of p38MAPK in astrocytes alleviates brain damage in a mouse model of embolic stroke through the CX43/AQP4 axis. J Stroke Cerebrovasc Dis. 2025;34(3):108229. View Source

SKF-86002 Dihydrochloride – Research Application Scenarios

Dual-Pathway Inflammation: p38 & Arachidonic Acid Blockade

In experimental models where both p38 MAPK-driven cytokine production and 5-LO/COX-mediated eicosanoid generation contribute to pathology, SKF-86002 is uniquely appropriate. The compound's demonstrated superiority over selective COX inhibitors (naproxen, ibuprofen, indomethacin) in arachidonic acid-induced edema and neutrophil infiltration [1], combined with p38-dependent cytokine suppression (IL-1 IC50 = 1 μM, TNFα IC50 = 5–8 μM), makes it the tool compound of choice for dissecting the relative contributions of cytokine vs. eicosanoid arms in acute and chronic inflammation. Applications include arachidonic acid-induced dermatitis, carrageenan-induced paw edema, and LPS-induced multi-organ inflammation models where both COX and LO metabolites drive pathology [1].

IL-1β-Driven Bone Resorption and Arthritis Models

SKF-86002's preferential IL-1β inhibition (IC50 = 1–2 μM) with a ≥5-fold selectivity window over TNFα and >20-fold over IL-6 and G-CSF [2] directly maps to bone resorption and arthritis research. In fetal rat long bone (FRLB) cultures, SKF-86002 inhibited PTH-, 1,25-(OH)₂D₃-, TNFα-, and LPS-induced bone resorption with an IC50 of 0.5–1 μM [3], while selective COX inhibitors (indomethacin, ibuprofen, naproxen) and 5-LO inhibitors (phenidone) were inactive under identical conditions [3]. In vivo, oral SKF-86002 at 10–90 mg/kg daily for 22 days reduced hindleg volume in rat adjuvant- and collagen-induced arthritis models , and the dual cytokine/eicosanoid mechanism distinguishes its anti-arthritic profile from pure COX-selective NSAIDs.

Endotoxemia and Sepsis: TNFα Suppression & Survival

SKF-86002 has demonstrated survival benefit across multiple endotoxemia models that cannot be replicated by selective COX inhibitors. In C57BL/6 mice challenged with LPS/D-galactosamine, oral SKF-86002 at 100 mg/kg provided complete protection from mortality, whereas naproxen and indomethacin afforded only partial protection and phenidone was less effective [4]. In conscious Sprague-Dawley rats receiving 30 mg/kg E. coli LPS, SKF-86002 (30 mg/kg i.g.) reduced serum TNFα from 2,825 U/mL to 184 U/mL at 1 h post-LPS and improved 48-h survival from 9% (vehicle) to 60% (p < 0.05) [5]. In a porcine endotoxin-induced cardiopulmonary dysfunction model, oral SKF-86002 (50 mg/kg) attenuated LPS-induced hypotension, hypoxemia, bronchoconstriction, blocked pulmonary hypertension, and reduced plasma thromboxane B2 and TNFα [6]. These multi-species survival data establish SKF-86002 as a reference compound for sepsis research where both cytokine suppression and eicosanoid blockade contribute to outcome.

CNS Neuroinflammation and Neurodegeneration

SKF-86002 is one of the few p38 MAPK tool compounds with quantitative evidence of BBB penetration and CNS pharmacodynamic target engagement. The measured brain/plasma ratio of approximately 40% in mice [7] supports applications in neuroinflammation and neurodegeneration models where CNS drug exposure is critical. Validated applications include α-synuclein transgenic mouse models of Lewy body dementia/Parkinson's disease (reduced p-ATF2, attenuated astrogliosis and microgliosis, decreased pro-inflammatory cytokine expression at 20 mg/kg i.p., 5 days/week for 12 weeks) [7] and middle cerebral artery occlusion (MCAO) models of ischemic stroke (reduced infarct area, cerebral edema, neuronal apoptosis, and BBB permeability disruption) [8]. These CNS applications are not accessible with most other p38 inhibitors lacking documented brain exposure.

Application

Selection Property

Validation Focus

Dual-Pathway Inflammation Models

Dual p38 + COX/LO blockade

Arachidonic acid-driven edema & cytokine endpoints

IL-1β-Driven Bone Resorption Research

Preferential IL-1β inhibition profile

Bone resorption assay & arthritis model endpoints

Endotoxemia & Sepsis Survival Studies

TNFα suppression & survival endpoint monitoring

Multi-species survival & cytokine reduction endpoints

CNS Neuroinflammation Research

BBB penetration & CNS target engagement

Brain p-ATF2 & neuroinflammation markers

• [1] Griswold DE, Webb E, Schwartz L, Hanna N. Arachidonic acid-induced inflammation: inhibition by dual inhibitor of arachidonic acid metabolism, SK&F 86002. Inflammation. 1987 Jun;11(2):189-99. PMID: 3108157. View Source
• [2] Lee JC, Votta B, Griswold DE, Hanna N. Effect of SK&F 86002 on cytokine production by human monocytes. Agents Actions. 1989 Jun;27(3-4):277-9. PMID: 2678952. View Source
• [3] Votta BJ, Bertolini DR. Cytokine suppressive anti-inflammatory compounds inhibit bone resorption in vitro. Bone. 1994 Sep-Oct;15(5):533-8. PMID: 7980964. View Source
• [4] Badger AM, Olivera D, Talmadge JE, Hanna N. Protective effect of SK&F 86002, a novel dual inhibitor of arachidonic acid metabolism, in murine models of endotoxin shock. Circ Shock. 1989 Jan;27(1):51-61. PMID: 2492908. View Source
• [5] Smith EF 3rd, et al. SK&F 86002 inhibits tumor necrosis factor formation and improves survival in endotoxemic rats. J Cardiovasc Pharmacol. 1991 Nov;18(5):721-8. PMID: 1723769. View Source
• [6] Triplett EA, et al. SK&F 86002, a dual cytokine and eicosanoid inhibitor, attenuates endotoxin-induced cardiopulmonary dysfunction in the pig. Shock. 1996 Nov;6(5):357-64. PMID: 8946652. View Source
• [7] Inhibition of p38α MAPK restores neuronal p38γ MAPK and ameliorates synaptic degeneration in a mouse model of DLB/PD. Sci Transl Med. 2023. Brain/plasma ratio ~40%; plasma t1/2 ~2.4 h. View Source
• [8] Chen W, Wu Z, Yin M, Zhang Y, Qin Y, Liu X, Tu J. Blockage of p38MAPK in astrocytes alleviates brain damage in a mouse model of embolic stroke through the CX43/AQP4 axis. J Stroke Cerebrovasc Dis. 2025;34(3):108229. View Source